Cas no 605665-37-0 (Benzoic acid,2,5-bis[[(5-acetyl-4,7-dimethoxy-6-benzofuranyl)oxy]methyl]-)

• Product Name: Benzoic acid,2,5-bis[[(5-acetyl-4,7-dimethoxy-6-benzofuranyl)oxy]methyl]-
• CAS No: 605665-37-0
• MF: C₃₃H₃₀O₁₂
• MW: 618.584110736847
• CID: 1620642
• Update Time: 2024-09-13

Benzoic acid,2,5-bis[[(5-acetyl-4,7-dimethoxy-6-benzofuranyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,5-bis[[(5-acetyl-4,7-dimethoxy-6-benzofuranyl)oxy]methyl]-
• Benzoic acid, 2,5-bis[[(5-acetyl-4,7-dimethoxy-6-benzofuranyl)oxy]methyl]-

• Inchi： 1S/C33H30O12/c1-16(34)23-25(38-3)20-9-11-42-27(20)31(40-5)29(23)44-14-18-7-8-19(22(13-18)33(36)37)15-45-30-24(17(2)35)26(39-4)21-10-12-43-28(21)32(30)41-6/h7-13H,14-15H2,1-6H3,(H,36,37)
• InChI Key： BRBOOKZIDBWXKB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(COC2C(OC)=C3OC=CC3=C(OC)C=2C(C)=O)=CC=C1COC1C(OC)=C2OC=CC2=C(OC)C=1C(C)=O

Computed Properties

• Exact Mass: 618.1737

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 775.0±60.0 °C(Predicted)
• PSA: 153.1
• pka: 3.59±0.36(Predicted)